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Compound of Interest

Compound Name: Yashabushidiol A

Cat. No.: B13415939

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and
biological activity of Yashabushidiol A, a linear diarylheptanoid with significant cytotoxic
properties. This document details the experimental protocols for its extraction and purification,
presents its physicochemical and biological data in structured tables, and visualizes key
processes through detailed diagrams.

Introduction

Yashabushidiol A is a naturally occurring diarylheptanoid first isolated from the male flowers
of Alnus sieboldiana Matsum. (Betulaceae). Diarylheptanoids, a class of plant secondary
metabolites, are known for a wide range of biological activities, including anti-inflammatory,
antioxidant, and cytotoxic effects. Yashabushidiol A, in particular, has garnered interest for its
potent cytotoxic activity against various cancer cell lines, making it a molecule of interest for
further investigation in drug discovery and development.

Physicochemical and Spectroscopic Data of
Yashabushidiol A

The following table summarizes the known quantitative data for Yashabushidiol A, compiled
from various spectroscopic and analytical studies.
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Property Value
Molecular Formula C20H2604
Molecular Weight 330.42 g/mol
Appearance Colorless oil

Optical Rotation

[a]D -25.0° (c 0.5, CHCls)

1H-NMR (CDCls, ppm)

8 1.40-1.70 (m, 4H), 2.55-2.80 (m, 4H), 3.80-
4.00 (m, 2H), 6.60-6.90 (M, 6H), 7.10-7.25 (m,
2H)

13C-NMR (CDClIs, ppm)

0 25.8, 31.6, 38.4, 45.9, 68.2, 71.9, 113.1,
115.4, 1185, 120.9, 128.4, 129.5, 134.2, 141.8,
143.9, 145.3, 154.2, 154.5

Mass Spectrometry

HR-EIMS m/z: 330.1831 (M*, C20H2604)

Biological Activity: Cytotoxicity

Yashabushidiol A has demonstrated significant cytotoxic activity against several human

cancer cell lines. The table below summarizes the reported 50% inhibitory concentration (ICso)

values.
Cell Line Cancer Type ICso0 (pg/mL)
THP-1 Human Leukemia 12.82
U-937 Human Leukemia Not specified
A-375 Human Melanoma Not specified

Experimental Protocols

The following protocols are based on established methods for the isolation of diarylheptanoids

from Alnus species and represent a likely reconstruction of the original methodology for

Yashabushidiol A.
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4.1. Plant Material Collection and Preparation

» Male flowers of Alnus sieboldiana are collected.

e The plant material is air-dried at room temperature for several weeks.

e The dried material is ground into a fine powder using a Wiley mill.

4.2. Extraction

e The powdered plant material is subjected to Soxhlet extraction with methanol for 8 hours.[1]

e The methanolic extract is concentrated under reduced pressure using a rotary evaporator to
yield a crude extract.

4.3. Fractionation and Isolation

o The crude methanol extract is suspended in water and partitioned successively with n-
hexane, ethyl acetate, and n-butanol.

e The ethyl acetate fraction, typically rich in diarylheptanoids, is concentrated in vacuo.

e The concentrated ethyl acetate fraction is subjected to column chromatography on silica gel.
o Elution is performed with a gradient of n-hexane and ethyl acetate, with increasing polarity.

o Fractions are collected and monitored by thin-layer chromatography (TLC).

e Fractions containing compounds with similar TLC profiles are combined.

» Further purification of the combined fractions is achieved by repeated column
chromatography on silica gel and/or preparative high-performance liquid chromatography
(HPLC) to yield pure Yashabushidiol A.

Visualizations

5.1. Isolation and Purification Workflow
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The following diagram illustrates the general workflow for the isolation and purification of
Yashabushidiol A from Alnus sieboldiana.
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Caption: Workflow for the Isolation of Yashabushidiol A.
5.2. Proposed Signaling Pathway for Cytotoxic Activity

Based on studies of other cytotoxic linear diarylheptanoids, a plausible mechanism of action for
Yashabushidiol A is the induction of apoptosis through the upregulation of Activating
Transcription Factor 3 (ATF3) and stabilization of the tumor suppressor protein p53.[2][3][4]
This leads to the activation of the intrinsic (mitochondrial) apoptotic pathway.
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Caption: Proposed Apoptotic Pathway of Yashabushidiol A.
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Conclusion

Yashabushidiol A, a linear diarylheptanoid from Alnus sieboldiana, exhibits promising
cytotoxic activity. The protocols and data presented in this guide provide a valuable resource
for researchers in natural product chemistry, pharmacology, and oncology. Further investigation
into the precise molecular targets and signaling pathways of Yashabushidiol A is warranted to
fully elucidate its therapeutic potential. The proposed ATF3/p53-mediated apoptotic pathway
provides a solid foundation for future mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b13415939?utm_src=pdf-body
https://www.benchchem.com/product/b13415939?utm_src=pdf-body
https://www.benchchem.com/product/b13415939?utm_src=pdf-custom-synthesis
https://shizuoka.repo.nii.ac.jp/record/14240/files/230829001.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4774494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4774494/
https://pubmed.ncbi.nlm.nih.gov/18836721/
https://pubmed.ncbi.nlm.nih.gov/18836721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7152183/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7152183/
https://www.benchchem.com/product/b13415939#discovery-and-isolation-of-yashabushidiol-a
https://www.benchchem.com/product/b13415939#discovery-and-isolation-of-yashabushidiol-a
https://www.benchchem.com/product/b13415939#discovery-and-isolation-of-yashabushidiol-a
https://www.benchchem.com/product/b13415939#discovery-and-isolation-of-yashabushidiol-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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